Cas no 2680874-52-4 (4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid)

• Product Name: 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid
• CAS No: 2680874-52-4
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• MDL: MFCD33519571
• CID: 5627455
• PubChem ID: 165923665
• Update Time: 2025-05-22

4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{benzyl[(benzyloxy)carbonyl]amino}oxane-4-carboxylic acid
• EN300-28300788
• 2680874-52-4
• 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid

• MDL： MFCD33519571
• Inchi： 1S/C21H23NO5/c23-19(24)21(11-13-26-14-12-21)22(15-17-7-3-1-4-8-17)20(25)27-16-18-9-5-2-6-10-18/h1-10H,11-16H2,(H,23,24)
• InChI Key： UMIVGMWQBDLBIM-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid

4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid (CAS No. 2680874-52-4)

The compound 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid, identified by the CAS registry number 2680874-52-4, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of amino acids, specifically those with complex side chains, and has garnered attention due to its potential applications in medicinal chemistry and peptide synthesis.

The structure of this compound is characterized by a central oxane ring, which is a six-membered cyclic ether. Attached to this ring is a carboxylic acid group and an amino group that is further substituted with a benzyl and benzyloxy carbonyl (Cbz) protecting group. The presence of these groups makes the compound highly versatile in synthetic chemistry, particularly in the protection and activation of amino groups during peptide synthesis.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, researchers have explored the use of 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid as a building block for constructing complex peptide libraries. These libraries are essential for high-throughput screening in drug discovery, where they can be used to identify potential leads for treating various diseases, including cancer and infectious diseases.

In addition to its role in peptide synthesis, this compound has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The oxane ring provides a rigid chiral environment, which can be exploited to induce high enantioselectivity in various organic reactions. This property has been leveraged in the synthesis of chiral drugs, where controlling stereochemistry is crucial for achieving desired pharmacological effects.

The synthesis of 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid typically involves multi-step processes that include nucleophilic substitution, amide bond formation, and protection/deprotection strategies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its use as a reagent in organic synthesis has been documented in numerous scientific publications, underscoring its importance as a tool for constructing complex molecules. Furthermore, its role as an intermediate in the synthesis of bioactive agents has been explored in several patent filings, indicating its commercial potential.

The growing interest in this compound can also be attributed to its compatibility with modern analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques have facilitated detailed structural elucidation and quality control during its production and use.

In conclusion, 4-{benzyl(benzyloxy)carbonylamino}oxane-4-carboxylic acid (CAS No. 2680874-52-4) is a versatile and valuable molecule with diverse applications in organic chemistry and drug discovery. Its unique structure, coupled with recent advances in synthetic methodologies and analytical techniques, positions it as an important tool for advancing chemical research and therapeutic development.